2-Chloro-3-(3-methyl-2-thienyl)-1-propene
Overview
Description
2-Chloro-3-(3-methyl-2-thienyl)-1-propene, also known as allyl chloride, is an organic compound that is widely used in the chemical industry. It is a colorless liquid that has a pungent odor and is highly reactive. Allyl chloride is used in the production of several chemicals, including epichlorohydrin, allyl alcohol, glycerol, and synthetic rubber.
Mechanism of Action
Allyl chloride is a highly reactive compound that undergoes a variety of reactions in the presence of other chemicals. It can undergo addition reactions with nucleophiles, such as water or alcohols, to form 2-Chloro-3-(3-methyl-2-thienyl)-1-propene alcohols. Allyl chloride can also undergo substitution reactions with other nucleophiles, such as amines or thiols, to form a variety of compounds.
Biochemical and Physiological Effects
Allyl chloride is a toxic compound that can cause severe health effects if ingested or inhaled. It is a potent irritant to the eyes, skin, and respiratory tract. Exposure to high levels of 2-Chloro-3-(3-methyl-2-thienyl)-1-propene chloride can cause respiratory distress, pulmonary edema, and even death. Allyl chloride is also a known carcinogen and mutagen, and prolonged exposure can increase the risk of cancer and genetic mutations.
Advantages and Limitations for Lab Experiments
Allyl chloride is a versatile reagent that is widely used in organic synthesis. It is relatively easy to handle and can be stored for long periods of time without significant degradation. However, 2-Chloro-3-(3-methyl-2-thienyl)-1-propene chloride is also highly reactive and can be dangerous if not handled properly. It is important to use appropriate safety precautions when working with 2-Chloro-3-(3-methyl-2-thienyl)-1-propene chloride, including wearing protective clothing and working in a well-ventilated area.
Future Directions
There are several areas of research that could benefit from further investigation into the properties and uses of 2-Chloro-3-(3-methyl-2-thienyl)-1-propene chloride. One area of interest is the development of new synthetic methods for the production of 2-Chloro-3-(3-methyl-2-thienyl)-1-propene chloride and related compounds. Another area of research is the investigation of the biological effects of 2-Chloro-3-(3-methyl-2-thienyl)-1-propene chloride and its potential use as a pharmaceutical agent. Finally, the development of new applications for 2-Chloro-3-(3-methyl-2-thienyl)-1-propene chloride in the chemical industry could lead to the production of new and useful compounds.
Scientific Research Applications
Allyl chloride is widely used in scientific research as a reagent in organic synthesis. It is used to introduce the 2-Chloro-3-(3-methyl-2-thienyl)-1-propene group into various organic molecules, which can then be further modified to produce a wide range of compounds. Allyl chloride is also used as a starting material for the synthesis of other chemicals, including 2-Chloro-3-(3-methyl-2-thienyl)-1-propene alcohol, glycerol, and epichlorohydrin.
properties
IUPAC Name |
2-(2-chloroprop-2-enyl)-3-methylthiophene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClS/c1-6-3-4-10-8(6)5-7(2)9/h3-4H,2,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHGVGNUEUJRGDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CC(=C)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901257289 |
Source
|
| Record name | 2-(2-Chloro-2-propen-1-yl)-3-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901257289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-(3-methyl-2-thienyl)-1-propene | |
CAS RN |
951885-73-7 |
Source
|
| Record name | 2-(2-Chloro-2-propen-1-yl)-3-methylthiophene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951885-73-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Chloro-2-propen-1-yl)-3-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901257289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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